2-(1-Methyl-1H-indol-3-YL)-2-oxoacetic acid methyl ester
Overview
Description
“2-(1-Methyl-1H-indol-3-YL)-2-oxoacetic acid methyl ester” is a chemical compound with the molecular formula C11H11NO2 . It is a derivative of indole, a heterocyclic compound that is significant in natural products and drugs .
Molecular Structure Analysis
The molecular structure of “this compound” consists of an indole ring attached to a methyl ester group . The molecular weight of the compound is 189.2105 .Physical And Chemical Properties Analysis
The compound has a molecular weight of 189.210, a density of 1.3±0.1 g/cm3, and a boiling point of 418.2±30.0 °C at 760 mmHg . Its melting point is 205 °C (dec.)(lit.) .Scientific Research Applications
Chemical Reactions and Structural Investigations
- Nucleophilic Addition Reactions : The reaction of 2-oxo-1,2-dihydroindol-3-ylidene acetic acid esters with methyl ethyl ketone, catalyzed by morpholine or aluminum oxide, yields various diastereomeric and isomeric mixtures. These compounds are characterized by their structural properties and spectroscopic analysis (El-Samahy, 2005).
Synthesis of Derivatives and Complexes
Synthesis of Oxadiazole Derivatives : Starting from indole-3-acetic acid methyl ester, a series of 2-[(1H-indol-3-yl)methyl]-5-(alkylthio)-1,3,4-oxadiazoles were synthesized. These compounds showed potential protective effects against oxidative stress in vitro and in vivo (Iškauskienė et al., 2021).
Antimicrobial and Anticancer Potentials : A range of 6-methyl-4-[1-(2-substituted-phenylamino-acetyl)-1H-indol-3-yl]-2-oxo/thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid ethyl esters were synthesized and evaluated for their antimicrobial and anticancer properties. Some of these compounds showed significant activity against Escherichia coli and HCT-116 colon cancer cell lines (Sharma et al., 2012).
Development of Rhenium Complexes : Tridentate ligands derived from benzimidazole, quinoline, and tryptophan, including compounds with 3-(1-methyl-1H-indol-3-yl)-2-[(pyridin-2-ylmethyl)amino]propionic acid, were synthesized and reacted with rhenium tricarbonyl to form complexes. These complexes were studied for their potential in fluorescence applications (Wei et al., 2006).
Analytical Methods and Quality Control
- Chiral High-Performance Liquid Chromatography : A method was developed for the simultaneous determination of diastereoisomeric and enantiomeric impurities in a key intermediate of tadalafil, using chiral high-performance liquid chromatography. This illustrates the role of such compounds in analytical chemistry and quality control (Yu et al., 2012).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
The primary target of 2-(1-Methyl-1H-indol-3-YL)-2-oxoacetic acid methyl ester, also known as MIAM, is DNA . It acts as a DNA intercalator, inserting itself between the base pairs of the DNA helix .
Mode of Action
MIAM interacts with DNA through a process called intercalation . This involves the insertion of the planar molecule of MIAM between the stacked base pairs of the DNA helix . This interaction can disrupt the normal functioning of the DNA, affecting processes such as replication and transcription .
Biochemical Pathways
Its intercalation into dna can disrupt various cellular processes, potentially leading to cell death . This makes it a potential candidate for anti-cancer therapies .
Pharmacokinetics
Studies have shown that miam can inhibit tumor growth in mice without causing damage, even at high doses . This suggests that it may have good bioavailability and low toxicity .
Result of Action
MIAM has been shown to selectively inhibit the viability of HeLa cells, a type of cancer cell . In mouse models, it has been shown to dose-dependently inhibit tumor growth . These results suggest that MIAM could have potential as an anti-cancer agent .
Properties
IUPAC Name |
methyl 2-(1-methylindol-3-yl)-2-oxoacetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO3/c1-13-7-9(11(14)12(15)16-2)8-5-3-4-6-10(8)13/h3-7H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBHIWUQNUXJUMN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C2=CC=CC=C21)C(=O)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30403449 | |
Record name | Methyl (1-methyl-1H-indol-3-yl)(oxo)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30403449 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
151490-40-3 | |
Record name | Methyl (1-methyl-1H-indol-3-yl)(oxo)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30403449 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl (1-methylindolyl-3)-glyoxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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